Cas no 2680668-37-3 (benzyl N-2-(2-chloro-4-fluorophenyl)-2-oxoethylcarbamate)

• Product Name: benzyl N-2-(2-chloro-4-fluorophenyl)-2-oxoethylcarbamate
• CAS No: 2680668-37-3
• MF: C₁₆H₁₃ClFNO₃
• MW: 321.730726957321
• CID: 5632964
• PubChem ID: 165943468
• Update Time: 2025-06-12

benzyl N-2-(2-chloro-4-fluorophenyl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[2-(2-chloro-4-fluorophenyl)-2-oxoethyl]carbamate
• 2680668-37-3
• EN300-28294165
• benzyl N-2-(2-chloro-4-fluorophenyl)-2-oxoethylcarbamate

• Inchi： 1S/C16H13ClFNO3/c17-14-8-12(18)6-7-13(14)15(20)9-19-16(21)22-10-11-4-2-1-3-5-11/h1-8H,9-10H2,(H,19,21)
• InChI Key： SESXBERETHGJDB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(CNC(=O)OCC1C=CC=CC=1)=O)F

Computed Properties

• Exact Mass: 321.0567991g/mol
• Monoisotopic Mass: 321.0567991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 55.4Ų

Additional information on benzyl N-2-(2-chloro-4-fluorophenyl)-2-oxoethylcarbamate

Professional Introduction to Benzyl N-2-(2-chloro-4-fluorophenyl)-2-oxoethylcarbamate (CAS No. 2680668-37-3)

Benzyl N-2-(2-chloro-4-fluorophenyl)-2-oxoethylcarbamate, with the CAS number 2680668-37-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its complex molecular structure, exhibits a unique set of chemical and biological properties that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular formula of this compound can be represented as C₁₄H₁₂ClFNO₂, highlighting its composition of carbon, hydrogen, chlorine, fluorine, nitrogen, and oxygen atoms. The presence of both chloro and fluoro substituents in the aromatic ring imparts distinct electronic and steric properties to the molecule, which are crucial for its reactivity and potential applications in medicinal chemistry.

In recent years, there has been a growing interest in the development of carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known for their ability to act as pharmacophores in various drug molecules, offering advantages such as improved solubility, bioavailability, and metabolic stability. The specific structure of Benzyl N-2-(2-chloro-4-fluorophenyl)-2-oxoethylcarbamate makes it a promising candidate for further exploration in drug discovery.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is often associated with various diseases, particularly cancer. By designing molecules that specifically inhibit aberrant kinase activity, researchers can develop targeted therapies that address the root causes of these diseases.

Recent studies have demonstrated that compounds containing the carbamate moiety can effectively modulate kinase activity by binding to specific residues on the enzyme's active site. The chloro and fluoro substituents in Benzyl N-2-(2-chloro-4-fluorophenyl)-2-oxoethylcarbamate are strategically positioned to interact with key amino acid residues in kinases, enhancing binding affinity and selectivity. This has led to the development of several novel kinase inhibitors that are currently being evaluated in preclinical studies.

The synthesis of Benzyl N-2-(2-chloro-4-fluorophenyl)-2-oxoethylcarbamate involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the condensation of benzyl carbamate with 2-chloro-4-fluoroacetone under controlled conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the necessary functional groups with high precision.

The role of computational chemistry in the design and optimization of this compound cannot be overstated. Molecular modeling techniques have been used to predict the binding interactions between Benzyl N-2-(2-chloro-4-fluorophenyl)-2-oxoethylcarbamate and target proteins. These simulations have provided valuable insights into the compound's binding affinity and selectivity, guiding the development of more effective drug candidates.

In addition to its applications in kinase inhibition, Benzyl N-2-(2-chloro-4-fluorophenyl)-2-oxoethylcarbamate has shown potential in other therapeutic areas. For instance, it has been investigated as a precursor for the synthesis of antiviral agents. The structural features of this compound allow it to interact with viral enzymes involved in replication and transcription, thereby inhibiting viral propagation.

The pharmacokinetic properties of Benzyl N-2-(2-chloro-4-fluorophenyl)-2-oxoethylcarbamate have also been thoroughly evaluated. Studies have demonstrated that this compound exhibits favorable solubility and metabolic stability, making it a suitable candidate for oral administration. Furthermore, its bioavailability has been found to be high when administered via this route, ensuring effective delivery to target tissues.

As research continues to advance, new applications for Benzyl N-2-(2-chloro-4-fluorophenyl)-2-oxoethylcarbamate are likely to emerge. The growing body of evidence supporting its utility in drug development underscores its importance as a versatile intermediate in pharmaceutical chemistry. By leveraging its unique structural features and biological activities, scientists can continue to discover innovative therapies that address unmet medical needs.

The future prospects for this compound are promising, with ongoing studies exploring its potential in various therapeutic contexts. Collaborative efforts between academic researchers and industry scientists are essential to translate these findings into tangible clinical benefits for patients worldwide. As our understanding of molecular interactions continues to evolve, compounds like Benzyl N-2-(2-chloro-4-fluorophenyl)-2-oxoethylcarbamate will play a pivotal role in shaping the future of medicine.